2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate
2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate
Brand Name:
Vulcanchem
CAS No.:
5680-97-7
VCID:
VC0420850
InChI:
InChI=1S/C24H16FNO4S2/c1-29-20-13-15(7-12-19(20)30-23(28)16-8-10-17(25)11-9-16)14-21-22(27)26(24(31)32-21)18-5-3-2-4-6-18/h2-14H,1H3/b21-14+
SMILES:
COC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)F
Molecular Formula:
C24H16FNO4S2
Molecular Weight:
465.5g/mol
2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate
CAS No.: 5680-97-7
Main Products
VCID: VC0420850
Molecular Formula: C24H16FNO4S2
Molecular Weight: 465.5g/mol
![2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate - 5680-97-7](/images/no_structure.jpg)
| CAS No. | 5680-97-7 |
|---|---|
| Product Name | 2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate |
| Molecular Formula | C24H16FNO4S2 |
| Molecular Weight | 465.5g/mol |
| IUPAC Name | [2-methoxy-4-[(E)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate |
| Standard InChI | InChI=1S/C24H16FNO4S2/c1-29-20-13-15(7-12-19(20)30-23(28)16-8-10-17(25)11-9-16)14-21-22(27)26(24(31)32-21)18-5-3-2-4-6-18/h2-14H,1H3/b21-14+ |
| Standard InChIKey | XITLRNUPSAIDPF-KGENOOAVSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)F |
| SMILES | COC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)F |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)F |
| PubChem Compound | 1714772 |
| Last Modified | Nov 11 2021 |
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